Cas no 123914-23-8 (1H-Imidazole, 4-(phenylthio)-)

• Product Name: 1H-Imidazole, 4-(phenylthio)-
• CAS No: 123914-23-8
• MF: C₉H₈N₂S
• MW: 176.238220214844
• CID: 1218605
• Update Time: 2024-08-05

1H-Imidazole, 4-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-(phenylthio)-
• 1H-Imidazole, 5-(phenylthio)-

• Inchi： 1S/C9H8N2S/c1-2-4-8(5-3-1)12-9-6-10-7-11-9/h1-7H,(H,10,11)
• InChI Key： GURZJXWRPWAUKA-UHFFFAOYSA-N
• SMILES： C1NC(SC2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 175.03311

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 409.6±18.0 °C(Predicted)
• PSA: 25.78
• pka: 12.85±0.10(Predicted)